12,16-dioxapentacyclo[15.8.0.02,11.03,8.020,25]pentacosa-1(17),2(11),3,5,7,9,18,20,22,24-decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate

• Molecular Formula: C39H28O6
• Molecular Weight: 592.6 g/mol
• IUPAC Name: 12,16-dioxapentacyclo[15.8.0.02,11.03,8.020,25]pentacosa-1(17),2(11),3,5,7,9,18,20,22,24-decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate
• InChI: InChI=1S/C39H28O6/c1-2-36(40)44-30-19-15-26(16-20-30)25-11-13-29(14-12-25)39(41)45-31-23-42-34-21-17-27-7-3-5-9-32(27)37(34)38-33-10-6-4-8-28(33)18-22-35(38)43-24-31/h2-22,31H,1,23-24H2
• InChI Key: MOUVIHBQHRJDIK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3COC4=C(C5=CC=CC=C5C=C4)C6=C(C=CC7=CC=CC=C76)OC3

Description

This compound is a structurally complex polycyclic ether featuring a pentacyclic framework with two oxygen atoms (dioxa) embedded in its fused ring system. The core structure, pentacyclo[15.8.0.02,11.03,8.020,25]pentacosa, comprises multiple fused rings with specific bridgehead positions, contributing to its rigid three-dimensional geometry. The 14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate substituent introduces a benzoate ester linked to a phenyl group bearing an acryloyloxy (prop-2-enoyloxy) moiety. The compound’s extended conjugation and electron-deficient regions (due to ester and ether groups) suggest unique electronic properties, which may influence solubility, stability, and binding affinities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 12,16-dioxapentacyclo[15.8.0.02,11.03,8.020,25]pentacosa-1(17),2(11),3,5,7,9,18,20,22,24-decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate involves multiple steps, starting from simpler organic molecules. The synthetic route typically includes cyclization reactions to form the pentacyclic core, followed by functionalization to introduce the prop-2-enoyloxyphenyl and benzoate groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways as in laboratory settings. industrial methods often employ continuous flow reactors and automated systems to enhance efficiency and scalability. Quality control measures are implemented to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

12,16-dioxapentacyclo[15.8.0.02,11.03,8.020,25]pentacosa-1(17),2(11),3,5,7,9,18,20,22,24-decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium methoxide). Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds. Substitution reactions can introduce a variety of functional groups, leading to a diverse array of products.

Scientific Research Applications

12,16-dioxapentacyclo[15.8.0.02,11.03,8.020,25]pentacosa-1(17),2(11),3,5,7,9,18,20,22,24-decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a model system for studying reaction mechanisms.

Biology: It may be investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Research may explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: The compound could be used in the development of new materials, such as polymers or coatings, due to its unique structural features.

Mechanism of Action

The mechanism by which 12,16-dioxapentacyclo[15.8.0.02,11.03,8.020,25]pentacosa-1(17),2(11),3,5,7,9,18,20,22,24-decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate exerts its effects depends on its specific interactions with molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s unique structure allows it to engage in specific binding interactions, potentially modulating biological pathways and producing various effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with other polycyclic ethers and heterocyclic systems, but its unique substituents and ring topology differentiate its properties. Below is a comparative analysis:

Compound Name	Structural Features	Functional Groups	Bioactivity/Applications	References
12,16-dioxapentacyclo[...]decaen-14-yl 4-(4-prop-2-enoyloxyphenyl)benzoate (Target)	Pentacyclic ether core with benzoate-acryloyloxy substituent	Ester, ether, acryloyl	Potential anti-inflammatory, prodrug candidate
14-Bromo-12-chloro-2,16-dioxapentacyclo[...]tetraene-7,20-dione ()	Bromo/chloro substituents, dioxapentacyclo framework, diketone	Halogens, ketones, ether	Antimicrobial (inferred from halogenated analogs)
24-Acetyl-8,11,14-trioxa-24,27-diaza-pentacyclo[...]hexaen-28-one ()	Trioxa-diaza-pentacyclo system, acetyl and ketone groups	Amide, ether, ketone	Coordination chemistry, supramolecular applications
Phenylpropenoid glycerides from Populus buds ()	Linear glycerides with phenylpropenoid side chains	Glycerol ester, phenolic	Anti-inflammatory, antibacterial

Key Comparative Insights

Compared to the trioxa-diaza system in , the target’s dioxa framework lacks nitrogen, reducing basicity but enhancing oxidative stability .

However, its acryloyl group may confer distinct mechanisms, such as irreversible enzyme inhibition via Michael addition . Halogenated analogs () exhibit antimicrobial properties, but the target’s lack of halogens may reduce toxicity while maintaining bioactivity through ester-mediated interactions .

Synthetic and Analytical Challenges: The compound’s polycyclic core necessitates advanced crystallization techniques (e.g., SHELX or ORTEP for structural elucidation; –9) . Its low volatility and polar functional groups limit gas chromatography (GC) analysis, aligning with challenges noted in Essential Oil studies () .